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Performance Summary of SEM-HCI

The following table summarizes the key performance data for SEM-HCI as a perovskite additive in different

types of solar cells, as reported in the recent literature.

Perovskite Device Reported Key Stability Primary Function of

Type Structure Peak PCE Performance Additive

Tin-based Inverted 10.9% [2] Retained ~100% of initial ~ Suppresses deep-level

(Lead-free) [1]  (p-i-n) [3] PCE after 100 h under traps, inhibits Sn2+

[2] continuous AM1.5 oxidation, improves
illumination [2]. crystallization [1].

Lead-based planar (n-i- 21.88% [4] Retained 82.8% of initial Anchors excess Pblz,

(MAPDI3) [4] p) PCE after 500 h of suppresses its light-induced
continuous illumination decomposition, reduces ion
[4]. migration [4].

Experimental Protocols for SEM-HCI
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The high performance of devices using SEM-HCI is achieved through specific fabrication methodologies.

Here are the detailed experimental protocols from the key studies:

¢ For Tin-Based Perovskite Solar Cells (TPSCs) [1] [2]:

o Perovskite Formulation: The precursor solution was based on FAe.75MAe.255n13
(Formamidinium/Methylammonium Tin lodide).

o Additive Introduction: SEM-HCI was directly added to the perovskite precursor solution at a
concentration of 3 mol% relative to the perovskite compounds.

o Film Deposition: The films were fabricated via a one-step spin-coating method.

o Processing: During spin-coating, the wet film was treated with chlorobenzene (CB) as an anti-
solvent to induce crystallization, followed by annealing at 70°C.

o Device Architecture: The resulting TPSCs had an inverted (p-i-n) structure.

¢ For Lead-Based Perovskite Solar Cells (PSCs) [4]:

o Deposition Method: A two-step sequential spin-coating process was used.

o Additive Introduction: In this approach, the SEM-HCI (referred to as SH in this paper) was
dissolved in the first-step precursor solution containing PbI (Lead lodide).

o Device Architecture: The fabricated PSCs had a planar n-i-p structure
(FTO/Sn02/Perovskite/Spiro-0MeTAD/AQ).

How SEM-HCI Works as an Additive

The efficacy of SEM-HCI stems from the coordinated action of its functional groups, which address critical

instability issues in both tin and lead perovskite systems. The following diagram visualizes this mechanism.
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Mechanism of Action for SEM-HCI in Perovskites

This mechanism is supported by experimental evidence:

¢ Fourier Transform Infrared (FTIR) Spectroscopy showed a shift in the C=0 stretching vibration of
SEM-HCI when mixed with the perovskite, confirming a chemical interaction [1] [2].

e X-ray Photoelectron Spectroscopy (XPS) measurements of the Sn 3d peak indicated a change in
the chemical environment, further proving coordination with Sn2* [1].

Comparative Context with Other Additives

While a full quantitative table comparing numerous additives is beyond the scope of this search, the results

do mention other additives for reference:

¢ Piracetam: A pyrrolidone-based molecule used as a multifunctional agent in tandem perovskite
solar cells. It acts as a structure-directing agent and defect passivator to improve scalability and
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stability [5].
e Pyrrodiazole (PZ): A triazole derivative used in slot-die coating for scalable preparation of large-
area, homogeneous perovskite films under ambient conditions [6].

It is important to note that directly comparing the efficiency numbers of these additives is not
straightforward, as their performance is highly dependent on the specific perovskite composition, device

architecture, and fabrication process.

Conclusion and Research Outlook

In summary, Semicarbazide Hydrochloride (SEM-HCI) has been established as a highly effective additive

for enhancing the performance and stability of perovskite solar cells:

e For tin-based, lead-free perovskites, it is a crucial component for suppressing deep-level traps and
Sn2+* oxidation, pushing PCEs toward 11% with excellent operational stability [1] [2].

e For traditional lead-based perovskites, it effectively stabilizes the material against light-induced
degradation, enabling PCEs over 21% with significantly improved photostability [4].

The research demonstrates that additive engineering, particularly with molecules like SEM-HCI that
possess strong coordinating functional groups, is a powerful strategy for tackling the intrinsic instability

issues in perovskite materials [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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